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Compound of Interest

Compound Name: Selenium tetrafluoride

Cat. No.: B082031

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and storage protocols for selenium tetrafluoride
(SeF4), a versatile but hazardous fluorinating agent. Strict adherence to these guidelines is
crucial to ensure laboratory safety and experimental integrity.

Chemical and Physical Properties

Selenium tetrafluoride is a colorless liquid that reacts readily with water.[1] It is a powerful
fluorinating agent used in organic synthesis for the conversion of alcohols, carboxylic acids,
and carbonyl compounds to their fluorinated derivatives.[1][2] Its utility is enhanced by the fact
that it can often be used under milder conditions compared to sulfur tetrafluoride and is a liquid,
which can simplify handling.[1][2]

Table 1: Physical and Chemical Properties of Selenium Tetrafluoride
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Property Value Reference
Molecular Formula SeFa [3114]
Molecular Weight 154.95 g/mol [3][4]
Appearance Colorless liquid [11[3114]
Density 2.75 g/cm3 at 18°C [3]
Melting Point -9.5°C [3]
Boiling Point 101 °C [11[3]
Reacts violently with water.[2]
[3][4] Miscible with ether,
N ethanol, and sulfuric acid.
Solubility )
Soluble in chloroform (CHClIs)
and carbon tetrachloride
(CCl4).[3][4]
Fumes in air. Strong oxidizing
o agent. Attacks glass, silicon,
Reactivity

phosphorus, arsenic, antimony,
and bismuth.[3][4]

Hazard Identification and Toxicity

Selenium tetrafluoride is classified as a highly toxic and corrosive compound.[2] Exposure

through inhalation, ingestion, or skin contact can lead to severe irritation and burns.[2] It is

crucial to handle this substance with extreme caution in a well-ventilated area, preferably within

a fume hood.

Table 2: GHS Hazard Statements for Selenium Tetrafluoride
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Hazard Code Statement Reference

H301 Toxic if swallowed [21[41[5]

H331 Toxic if inhaled [2][4][5]
May cause damage to organs

H373 through prolonged or repeated [2][41[5]
exposure

H400 Very toxic to aquatic life [415]
Very toxic to aquatic life with

H410 [41[5]

long lasting effects

Quantitative Toxicity Data:

Specific LD50 (oral) and LC50 (inhalation) values for selenium tetrafluoride are not readily

available in the searched literature. However, the GHS classification of "Toxic if swallowed" and

"Toxic if inhaled" indicates a significant hazard.[2][4][5]

Occupational Exposure Limits:

There are no specific occupational exposure limits (OELS) established for selenium
tetrafluoride by major regulatory bodies like OSHA, NIOSH, or ACGIH. However, for selenium

and its compounds (as Se), the following limits are established and should be used as a

conservative guideline:

Table 3: Occupational Exposure Limits for Selenium and its Compounds (as Se)

Organization Limit Value

OSHA PEL (8-hour TWA) 0.2 mg/m3
NIOSH REL (10-hour TWA) 0.2 mg/m?3
ACGIH TLV (8-hour TWA) 0.2 mg/m3
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TWA = Time-Weighted Average, PEL = Permissible Exposure Limit, REL = Recommended
Exposure Limit, TLV = Threshold Limit Value.

For selenium hexafluoride (SeFe), a related compound, the OSHA PEL, NIOSH REL, and
ACGIH TLV are all 0.05 ppm as an 8-hour TWA.[6] Given the similar toxic components, this
lower value should be considered for risk assessment.

Handling Protocols
Personal Protective Equipment (PPE)

Due to the corrosive and toxic nature of selenium tetrafluoride, appropriate PPE is
mandatory.

o Eye and Face Protection: Chemical safety goggles and a full-face shield are required.

» Skin Protection: A chemical-resistant laboratory coat must be worn. Gloves should be
chosen based on their resistance to both selenium compounds and hydrofluoric acid (a
hydrolysis product). Neoprene or nitrile gloves are recommended, but it is crucial to check
the manufacturer's compatibility data. Double gloving is a recommended practice.

o Respiratory Protection: All work with selenium tetrafluoride must be conducted in a certified
chemical fume hood.[2] For emergency situations or where ventilation is inadequate, a full-
facepiece respirator with cartridges suitable for acid gases and selenium compounds or a
self-contained breathing apparatus (SCBA) should be used.

Safe Handling Practices

o Always work in a well-ventilated area, preferably in a chemical fume hood with the sash at
the lowest practical height.

e Avoid contact with skin, eyes, and clothing.
e Do not breathe vapors or mists.

o Keep containers tightly closed when not in use.
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» Prevent contact with water and moisture, as it reacts violently to produce toxic hydrofluoric
acid and selenous acid.[2]

e Ground and bond containers when transferring material to prevent static discharge.
o Use compatible tools and equipment (see Section 4.0 for material compatibility).

o Prepare a spill kit and have emergency procedures readily available before starting any
work.

Storage Protocols

Proper storage of selenium tetrafluoride is critical to prevent hazardous reactions and ensure
the stability of the compound.

Storage Conditions

o Store in a cool, dry, and well-ventilated area away from direct sunlight and heat.
e The storage area should be secured and accessible only to authorized personnel.
o Store in a locked cabinet if possible.[7]

o Keep containers tightly closed and dry.[7]

Material Compatibility

o Compatible Materials: Nickel and its alloys, as well as fluorinated polymers such as
polytetrafluoroethylene (PTFE), are recommended for storage containers and reaction
vessels.

e Incompatible Materials:
o Water and Moisture: Reacts violently.[2]

o Glass: Slowly attacks glass, including Pyrex®, to form silicon tetrafluoride and selenium
dioxide.[2] Long-term storage in glass containers is not recommended.

o Metals: Attacks many metals, especially in the presence of moisture.
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o Acids, Strong Oxidizers, Chromium Trioxide, Potassium Bromate, Cadmium: Incompatible
with selenium compounds in general.

o Ammonia: Incompatible with the related compound, selenium hexafluoride.[6]

Experimental Protocols
Fluorination of an Alcohol (Example: Benzyl Alcohol)

This protocol is adapted from a published procedure and should be performed with strict
adherence to all safety precautions.

Materials:

e Selenium tetrafluoride (SeF4)

e Benzyl alcohol

e 1,1 2-trichloro-1,2,2-trifluoroethane (or another suitable inert solvent)
e Ice water

e Sodium sulfate (Na2S0a4), anhydrous

o Glass reaction vessel equipped with a magnetic stirrer and a nitrogen inlet (Note: Due to
reactivity with glass, prolonged reactions or storage in glass are not advised. For extended
reactions, a fluoropolymer-lined reactor is recommended).

Procedure:

e Under a continuous flow of dry nitrogen, charge the reaction vessel with the desired amount
of selenium tetrafluoride.

e Cool the vessel in an ice bath.

e Slowly add a solution of benzyl alcohol in the inert solvent to the stirred selenium
tetrafluoride solution.
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 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 1 hour.

o Carefully pour the reaction mixture into ice water to quench the reaction and hydrolyze the
remaining SeFa. Caution: This step will produce hydrofluoric acid and should be performed in
a fume hood with appropriate PPE.

o Separate the organic layer.

» Dry the organic layer over anhydrous sodium sulfate.

« Distill the dried organic layer to isolate the fluorinated product.
Emergency Procedures

Spills

o Small Spills (in a fume hood):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert, dry absorbent material such as
vermiculite, sand, or a commercial sorbent rated for hazardous chemical spills. Do not use
combustible materials like paper towels.

o Carefully collect the absorbent material into a sealed, compatible container (e.g., a heavy-
duty plastic or lined metal drum).

o Wipe the spill area with a damp cloth (use water with caution, as it will react with any
remaining SeFa to form acids). Then, neutralize the area with a dilute solution of sodium
bicarbonate.

o Label the waste container appropriately and dispose of it as hazardous waste.
o Large Spills:
o Evacuate the laboratory immediately and alert others.

o Close the laboratory doors and post a warning sign.
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o Contact your institution's emergency response team or local hazardous materials unit.

o Do not attempt to clean up a large spill without proper training and equipment.

EXxposures

Inhalation:
o Immediately move the affected person to fresh air.

o If breathing is difficult or has stopped, provide artificial respiration (use a barrier device to
avoid direct contact).

o Seek immediate medical attention.
Skin Contact:

o Immediately flush the affected area with copious amounts of water for at least 15 minutes
while removing contaminated clothing and shoes.

o After flushing, apply a 2.5% calcium gluconate gel to the affected area to neutralize
absorbed fluoride ions.

o Seek immediate medical attention.
Eye Contact:

o Immediately flush the eyes with large amounts of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.

o Seek immediate medical attention.

Ingestion:

o

Do not induce vomiting.

[¢]

If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

[¢]
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Disposal

All waste containing selenium tetrafluoride, including contaminated absorbents and PPE,
must be disposed of as hazardous waste. Follow all local, state, and federal regulations for
hazardous waste disposal. Contact your institution's environmental health and safety

department for specific guidance.

Visualizations
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Safe Handling Workflow for Selenium Tetrafluoride
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Caption: A logical workflow for the safe handling of selenium tetrafluoride.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b082031?utm_src=pdf-body-img
https://www.benchchem.com/product/b082031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Emergency Response Protocol for SeF4 Incidents
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Caption: A decision tree for responding to selenium tetrafluoride emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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